Cas no 2228955-82-4 (1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228955-82-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6111181
• PubChem ID: 165967622
• Update Time: 2025-10-29

1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine
• 2228955-82-4
• EN300-1790387
• [1-(2-ethoxyphenyl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C13H21NO/c1-5-15-12-9-7-6-8-11(12)10-13(2,3)14-4/h6-9,14H,5,10H2,1-4H3
• InChI Key： OFADFNBIOKNLSG-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CC(C)(C)NC

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228955-82-4)

1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine, identified by its CAS number 2228955-82-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a combination of aromatic and aliphatic moieties, has garnered attention due to its structural complexity and potential biological activities. The presence of an ethoxyphenyl group and a methylpropyl chain suggests a unique interplay of electronic and steric effects, which may contribute to its interactions with biological targets.

The compound’s structure, characterized by a benzene ring substituted with an ethoxy group at the 2-position, linked to a tertiary amine via a methylpropyl side chain, positions it as a candidate for further exploration in drug discovery. The tertiary amine functionality is particularly noteworthy, as it often serves as a key pharmacophore in medicinal chemistry, enabling various forms of molecular recognition. This feature, combined with the electron-donating effect of the ethoxy group, may enhance the compound’s solubility and bioavailability, critical factors in pharmaceutical development.

In recent years, the investigation of 1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine has been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have allowed researchers to predict potential binding affinities and mechanisms of action with greater precision. For instance, molecular docking studies have suggested that this compound may interact with enzymes or receptors involved in metabolic pathways relevant to neurological disorders. Such findings align with the growing interest in developing small molecules that modulate central nervous system function.

The synthesis of 1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine presents an intriguing challenge due to its structural features. Traditional synthetic routes often involve multi-step sequences, including nucleophilic substitution reactions and reduction steps, to construct the desired framework. Recent publications have highlighted novel catalytic approaches that streamline these processes, reducing both reaction times and byproduct formation. These innovations not only enhance efficiency but also align with green chemistry principles by minimizing waste.

From a biological perspective, the ethoxyphenyl moiety is known to exhibit various pharmacological properties depending on substitution patterns. In particular, derivatives of this scaffold have been explored for their potential in treating conditions such as inflammation and pain management. The tertiary amine in 1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine could serve as a site for further functionalization, allowing for the creation of analogs with enhanced potency or selectivity. This flexibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutics.

The compound’s physicochemical properties are also worthy of consideration. Its logP value, estimated from computational models, suggests moderate lipophilicity, which is advantageous for membrane permeability but must be balanced against potential metabolic degradation. Solubility studies indicate that solubility can be improved through salt formation or prodrug strategies, which are common practices in pharmaceutical formulation development.

Recent experimental studies have begun to unravel the pharmacological profile of 1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine. Initial assays have shown modest activity in models relevant to neurodegenerative diseases, prompting further investigation into its mechanism of action. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure-activity relationships (SAR). These efforts are crucial for optimizing the compound’s properties before moving into more advanced preclinical testing.

The regulatory landscape for novel compounds like 1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine is complex but well-established. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for progression through clinical trials. Safety assessments, including acute toxicity studies and genotoxicity evaluations, are routinely conducted to ensure that potential therapeutic benefits outweigh risks.

In conclusion,1-(2-ethoxyphenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228955-82-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As computational methods continue to advance and synthetic techniques become more efficient, this compound holds significant potential for contributing to the development of new treatments across multiple therapeutic areas.